Cas no 1805661-30-6 (Ethyl 4-cyano-2,3-diethylphenylacetate)

• Product Name: Ethyl 4-cyano-2,3-diethylphenylacetate
• CAS No: 1805661-30-6
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 5011373
• Update Time: 2025-05-03

Ethyl 4-cyano-2,3-diethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2,3-diethylphenylacetate

• Inchi： 1S/C15H19NO2/c1-4-13-11(9-15(17)18-6-3)7-8-12(10-16)14(13)5-2/h7-8H,4-6,9H2,1-3H3
• InChI Key： MWGBGTMHMZXKCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC=C(C#N)C(CC)=C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 318
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Ethyl 4-cyano-2,3-diethylphenylacetate

Ethyl 4-cyano-2,3-diethylphenylacetate (CAS No. 1805661-30-6): A Comprehensive Overview in Modern Chemical Research

Ethyl 4-cyano-2,3-diethylphenylacetate (CAS No. 1805661-30-6) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has been explored for its potential applications in various scientific domains. The molecular structure of Ethyl 4-cyano-2,3-diethylphenylacetate comprises an acetic ester moiety linked to a phenyl ring substituted with cyano and diethyl groups at the 2 and 3 positions, respectively. This configuration imparts distinct chemical properties that make it a valuable candidate for further investigation.

The study of Ethyl 4-cyano-2,3-diethylphenylacetate has been particularly intriguing due to its role as a precursor in the synthesis of more complex molecules. In recent years, advancements in synthetic chemistry have enabled researchers to explore novel derivatives of this compound, which have shown promise in drug discovery and material science. The cyano group, in particular, has been identified as a key functional element that can influence the reactivity and biological activity of the molecule.

Recent research has highlighted the significance of Ethyl 4-cyano-2,3-diethylphenylacetate in the development of bioactive compounds. Studies have demonstrated its utility in the synthesis of intermediates for pharmaceuticals targeting neurological disorders. The diethyl substituents on the phenyl ring contribute to the lipophilicity of the compound, making it a suitable candidate for membrane interactions and receptor binding studies. These properties have sparked interest in exploring its potential as an active pharmaceutical ingredient (API) or a key intermediate in multi-step synthetic pathways.

The chemical behavior of Ethyl 4-cyano-2,3-diethylphenylacetate has been extensively studied under various conditions. Researchers have investigated its reactivity in organic solvents and under different catalytic systems to optimize its use in synthetic protocols. The cyano group's ability to participate in nucleophilic addition reactions has been particularly useful in constructing more complex molecular architectures. Additionally, the acetic ester functionality provides a versatile handle for further derivatization, allowing chemists to tailor the properties of the compound for specific applications.

In the realm of material science, Ethyl 4-cyano-2,3-diethylphenylacetate has been explored for its potential use in polymer synthesis and as a monomer for creating novel materials with enhanced properties. The presence of both electron-withdrawing (cyano) and electron-donating (diethyl) groups on the phenyl ring suggests that this compound could exhibit interesting electronic characteristics when incorporated into polymeric matrices. Such materials are of great interest for applications in electronics, optoelectronics, and advanced coatings.

The pharmacological potential of Ethyl 4-cyano-2,3-diethylphenylacetate has also been a focal point of research. Preclinical studies have indicated that derivatives of this compound may possess anti-inflammatory and analgesic properties. The structural motifs present in this molecule are reminiscent of known bioactive scaffolds, suggesting that further optimization could yield compounds with improved therapeutic efficacy. Researchers are currently investigating its interactions with biological targets to elucidate potential mechanisms of action.

The synthesis of Ethyl 4-cyano-2,3-diethylphenylacetate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the phenyl ring core efficiently. Additionally, protecting group strategies have been utilized to safeguard sensitive functional groups during synthetic transformations. These methodologies highlight the importance of innovative synthetic approaches in modern chemical research.

The environmental impact and sustainability considerations associated with the production and use of Ethyl 4-cyano-2,3-diethylphenylacetate are also gaining attention. Researchers are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. The development of biocatalytic methods for producing this compound is one such area of focus, which aligns with global efforts to promote sustainable chemistry practices.

In conclusion, Ethyl 4-cyano-2,3-diethylphenylacetate (CAS No. 1805661-30-6) represents a fascinating subject of study with diverse applications spanning pharmaceuticals, materials science, and organic synthesis. Its unique structural features offer opportunities for innovation across multiple scientific disciplines. As research continues to uncover new possibilities for this compound, it is likely to remain a cornerstone in advanced chemical investigations.